Cas no 107890-32-4 (1-{[4-(trifluoromethyl)phenyl]methyl}piperazine)

• Product name: 1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
• CAS No: 107890-32-4
• MF: C₁₂H₁₅N₂F₃
• MW: 244.2561
• MDL: MFCD07687255
• CID: 197616
• PubChem ID: 2782803

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)benzyl)piperazine
• N-[4-(Trifluoromethyl)benzyl]piperazine
• 1-(4-Trifluoromethylbenzyl)piperazine
• 1-[4-(Trifluoromethyl)benzyl]piperazine
• Piperazine,1-[[4-(trifluoromethyl)phenyl]methyl]-
• 1-[4-(trifluoromethyl)benzyl]piperazine(SALTDATA: FREE)
• 1-[4-(trifluoromethyl)benzyl]piperazinediium
• 1-(4-TrifluoroMethylbenzyl)piperazine 2HCl
• 1-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• 1-[4-(Trifluoromethyl)benzyl]piperazine 97%
• 1-(4-Trifluoromethyl-benzyl)-piperazine
• 1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
• J-002029
• EN300-34325
• SCHEMBL1882723
• BB 0262786
• SS-6044
• Piperazine, 1-[[4-(trifluoromethyl)phenyl]methyl]-
• BDBM626149
• 107890-32-4
• SY057194
• AKOS003237608
• 1-[4-(Trifluoromethyl)benzyl]piperazine, 97%
• CHEMBL1740116
• MFCD03407490
• T3075
• DTXSID90382307
• A801776
• SB30501
• CS-0022585
• BBL037433
• STK502251

• MDL： MFCD07687255
• Inchi： InChI=1S/C12H15F3N2/c13-12(14,15)11-3-1-10(2-4-11)9-17-7-5-16-6-8-17/h1-4,16H,5-9H2
• InChI Key： FAFAFWFQFVLXGF-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C(F)(F)F)CN2CCNCC2

Computed Properties

• Exact Mass: 244.11885
• Monoisotopic Mass: 244.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.239 g/mL at 25 °C
• Boiling Point: 88-89 °C/0.02 mmHg
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Refractive Index: n20/D 1.491
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 15.27
• LogP: 2.37730
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R22-36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Other Chemical Reagents